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Compound of Interest

Compound Name:
N-(2-Chloro-6-

methylphenyl)cyanothioformamide

CAS No.: 4953-72-4

Cat. No.: B11955635

Get Quote

Executive Summary
Tianeptine (Sodium/Free Acid) is an atypical tricyclic antidepressant (TCA) distinguished by its

modulation of glutamatergic transmission rather than direct monoaminergic inhibition. For drug

development professionals, the challenge in synthesizing or sourcing Tianeptine lies not in the

final salification, but in the purity of its tricyclic core intermediates.

The "gas station heroin" stigma associated with unregulated tianeptine products has intensified

regulatory scrutiny. Consequently, research-grade sourcing requires a rigorous chain of

custody and impurity profiling that exceeds standard pharmacopeial requirements. This guide

delineates the critical chemical precursors, the causality of specific impurity formations, and the

validated landscape of suppliers for high-purity intermediates.

Chemical Architecture & Critical Intermediates
The synthesis of Tianeptine relies on the construction of a dibenzo[c,f][1,2]thiazepine core

followed by the attachment of a heptanoic acid side chain. The purity of the final API is almost

entirely dependent on the quality of three specific upstream intermediates.
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The "Core" Intermediates
The following table summarizes the primary intermediates required for the dominant synthesis

pathway (nucleophilic substitution).

Intermediate
Designation

Chemical
Name

CAS Number Role
Critical Quality
Attribute
(CQA)

Intermediate A

(Ketone)

3-Chloro-6-

methyl-

dibenzo[c,f]

[1,2]thiazepin-

11(6H)-one 5,5-

dioxide

26638-53-9
Scaffold

Precursor

Purity >99.0%;

Absence of des-

chloro analogs.

[1]

Intermediate B

(Alcohol)

3-Chloro-6,11-

dihydro-5,5-

dioxo-11-

hydroxy-6-

methyldibenzo[c,

f][1,2]thiazepine

26723-60-4
Reduced

Intermediate

Residual Ketone

<0.5% (Hard to

remove later).

Intermediate C

(Chloride)

3,11-Dichloro-

6,11-dihydro-6-

methyl-5,5-

dioxodibenzo[c,f]

[1,2]thiazepine

26638-66-4
Activated

Electrophile

Moisture

sensitivity; must

be stored under

inert gas.

Side Chain

Reagent

Ethyl 7-

aminoheptanoate

(HCl or Free

Base)

2965-48-2 (HCl) Nucleophile

Absence of Ethyl

7-

bromoheptanoat

e (Impurity A).

Synthesis Pathways & Impurity Causality[2]
To control quality, one must understand the reaction vectors. The dominant industrial route

involves the activation of the tricyclic alcohol (Intermediate B) to a chloride (Intermediate C),

which then undergoes nucleophilic attack by the amino-ester tail.
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Impurity Origins[1]
Impurity A (Ethyl 7-bromoheptanoate): Carried over if the amino-ester tail was synthesized

via amination of the bromo-ester. It is an alkylating agent and a genotoxic concern.

Impurity D (Imine Analog): Formed via oxidation of the secondary amine linkage or

incomplete reduction during alternative reductive amination routes.

Impurity E (Dialkylated): Occurs if the amine tail reacts with two tricyclic cores. This suggests

poor stoichiometry control during the coupling phase.

Synthesis Workflow Diagram
The following diagram illustrates the synthesis flow and the specific points where critical

impurities are introduced.
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Figure 1: Reaction pathway for Tianeptine Sodium showing the transformation of the tricyclic

core and origin points for EP Impurities B, D, and E.

Quality Control Protocols
Sourcing intermediates requires self-validation. Do not rely solely on a supplier's Certificate of

Analysis (CoA). The following protocols are standard for validating the purity of the tricyclic

intermediates.
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HPLC Method for Intermediates (Generic Protocol)
This method separates the non-polar tricyclic intermediates (A, B, C) from the polar side

chains.

Column: C18 (e.g., Nucleosil C18 or Phenomenex Kinetex), 5 µm, 150 x 4.6 mm.[2]

Mobile Phase A: Buffer pH 3.0 (Sodium heptanesulfonate 2.7 g/L in water).[2][3]

Mobile Phase B: Acetonitrile.[3][4]

Gradient: 60% B Isocratic (adjust based on retention of the tricyclic core).

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm (Critical: The tricyclic ring absorbs strongly here; 254 nm is less

sensitive for the aliphatic tail impurities).

Acceptance Criteria:

Intermediate A (Ketone) should not exceed 0.1% in Intermediate B (Alcohol).

Impurity D (Imine) must be absent (Limit of Detection < 0.05%).

Structural Verification (NMR)
For the Dichloro Intermediate (CAS 26638-66-4), 1H-NMR is vital to confirm the substitution of

the hydroxyl group with chlorine.

Diagnostic Signal: Shift of the C-11 proton. The proton at the 11-position (chiral center) will

shift downfield significantly when the -OH is replaced by -Cl due to the electronegativity

difference.

Supplier Landscape & Sourcing Strategy
The supply chain is bifurcated into Reference Standard Providers (for QC/analytical use) and

Bulk Chemical Manufacturers (for synthesis).
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Analytical Reference Standards
These suppliers provide milligram quantities with high-fidelity characterization data (NMR,

HPLC, MS) for validating your internal methods.

Supplier Key Product CAS Notes

EDQM / EP
Tianeptine Impurity

Standards
Various

The gold standard for

European

Pharmacopoeia

compliance.

LGC Standards Impurity C (Ketone) 26638-53-9

Primary source for the

tricyclic starting

material reference.

Veeprho Impurities A, B, D, E 131206-48-9 (Imp D)

Excellent for sourcing

specific degradation

impurities for stress

testing.

Cayman Chemical Tianeptine Sodium 30123-17-2

High-reliability source

for the final API

reference.

Bulk Intermediate Manufacturers
For R&D scale-up (grams to kilograms), sourcing moves to specialized chemical

manufacturers. Note: Due to the controlled status of Tianeptine in some jurisdictions (e.g., USA

states like Alabama, Michigan), reputable suppliers may require End-User Declarations (EUD).

Sigma-Aldrich (Merck): Carries the alcohol intermediate (CAS 26723-60-4) and the API. Best

for early-stage bench research due to high documentation standards.

Fluorochem (UK): Often stocks the Dichloro intermediate (CAS 26638-66-4) and the Ketone.

Reliable for European sourcing.

TCI Chemicals: Good source for the side chain reagents (Ethyl 7-aminoheptanoate

derivatives).
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Avanscure: Specializes in bulk intermediates for generic APIs; lists the Ketone (CAS 26638-

53-9) and Dichloro species.

Sourcing Warning: Avoid vendors marketing "nootropic" powders directly to consumers.

Legitimate chemical suppliers will list the chemical name and CAS number, not trade names

like "Zaza" or "Tianna."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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